Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21325686 Articainic acid 114176-52-2 C12H18N2O3S HCl
VC21332258 3-Hydroxy Benzopyrene 13345-21-6 C20H12O
VC21332267 Benzo(a)pyrene 7,8-dihydrodiol 13345-25-0 C20H14O2
VC21332088 1-Bromo-2-(2,4-difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propan-2-ol 150194-52-8 C11H10BrF2N3O
VC21332751 (+-)-alpha-Amino-2,3-dihydro-2-oxo-1H-imidazole-4-propanoic acid 151436-49-6 C6H7N3O3
VC21330728 Phosphorodiamidic acid, N,N-bis(2-chloroethyl)-, compd. with cyclohexanamine (1:1) 1566-15-0 C10H24N3Cl2O2P
VC21331869 Chlorpromazine N-oxide 1672-76-0 C17H19ClN2OS
VC21329948 (2R,3S)-2-((R)-1-(3,5-Bis(trifluoromethyl)phenyl)ethoxy)-3-(4-fluorophenyl)morpholine hydrochloride 171482-05-6 C20H18F7NO2. HCl
VC21325694 benzo[a]pyren-9-ol 17573-21-6 C20H12O
VC21325224 N-Desethyl Etifoxine 21715-43-5 C15H13ClN2O
VC21332299 2-(Aminomethyl)-1-ethylpyrrolidine 26116-12-1 C7H16N2
VC21331849 (2R)-4-benzyl-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]morpholin-3-one 287930-75-0 C21H19F6NO3
VC21332541 3-Hydroxy Citalopram 411221-53-9 C20H21FN2O2
VC21330623 Fenofibric acid ethyl ester 42019-08-9 C19H19ClO4
VC21333238 4'-Chloroacetanilide 539-03-7 C8H8ClNO
VC21330285 Citalopram hydrobromide 59729-32-7 C20H22BrFN2O
VC21332517 4-Hydroxymethyl Loratadine 609806-40-8 C23H25ClN2O3
VC21331946 Cyclobenzaprine N-Oxide 6682-26-4 C20H21NO
VC21324803 Methyl 3-amino-4-methylthiophene-2-carboxylate 85006-31-1 C7H9NO2S
VC21329978 1-(((2RS)-2-(2,4-Difluorophenyl)oxiran-2-yl)methyl)-1H-1,2,4-triazole 86386-76-7 C12H11F2N3O4S
VC21331311 (1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutane hydrochloride 866783-13-3 C12H18ClNO2
VC21331881 Gemfibrozil 1-O-beta-Glucuronide 91683-38-4 C21H30O9
VC21331755 Chlorpromazine sulfoxide 969-99-3 C17H19ClN2OS
VC21332073 4-Chloro-1-(2-methylpropyl)-1H-imidazo[4,5-c]quinoline 99010-64-7 C14H14ClN3
VC21330056 R-(-)-Flecainide 99495-90-6 C17H20F6N2O3